Amberlite IRC 50 Amberlite IRC 50
Brand Name: Vulcanchem
CAS No.: 9002-29-3
VCID: VC0037248
InChI: InChI=1S/C23H35N3O.2ClH/c1-17-10-11-25(12-13-26(17)16-18-6-3-2-4-7-18)23(27)21-14-19-8-5-9-20(15-21)22(19)24;;/h2-4,6-7,17,19-22H,5,8-16,24H2,1H3;2*1H
SMILES: CC1CCN(CCN1CC2=CC=CC=C2)C(=O)C3CC4CCCC(C3)C4N.Cl.Cl
Molecular Formula: C23H37Cl2N3O
Molecular Weight: 442.469

Amberlite IRC 50

CAS No.: 9002-29-3

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VCID: VC0037248

Molecular Formula: C23H37Cl2N3O

Molecular Weight: 442.469

Amberlite IRC 50 - 9002-29-3

CAS No. 9002-29-3
Product Name Amberlite IRC 50
Molecular Formula C23H37Cl2N3O
Molecular Weight 442.469
IUPAC Name (9-amino-3-bicyclo[3.3.1]nonanyl)-(4-benzyl-5-methyl-1,4-diazepan-1-yl)methanone;dihydrochloride
Standard InChI InChI=1S/C23H35N3O.2ClH/c1-17-10-11-25(12-13-26(17)16-18-6-3-2-4-7-18)23(27)21-14-19-8-5-9-20(15-21)22(19)24;;/h2-4,6-7,17,19-22H,5,8-16,24H2,1H3;2*1H
Standard InChIKey DPEYHNFHDIXMNV-UHFFFAOYSA-N
SMILES CC1CCN(CCN1CC2=CC=CC=C2)C(=O)C3CC4CCCC(C3)C4N.Cl.Cl
Synonyms AMBERLITE(R) IRC-50;AMBERLITE(R) IRC-50 ION-EXCHANGE RESIN;AMBERLITE IRC-50;/'AMBERLITE/' IRC-50(H);AMBERLITE IRC-50 ION-EXCHANGE RESIN;Amberlite(rg IRC-50;IRC-50 ion-exchange resin;AMBERLITE IRC-50, H(+)-FORM, WEAKLY ACID IC, 16-50 MESH
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PubChem Compound 121763185
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